(3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one

• IUPAC Name: (3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one
• InChI: InChI=1S/C20H14N2O2/c23-19(15-10-9-13-5-1-2-6-14(13)11-15)12-18-20(24)22-17-8-4-3-7-16(17)21-18/h1-12,21H,(H,22,24)/b18-12-
• InChI Key: DEHCSHHVKKVLGE-PDGQHHTCSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)C=C3C(=O)NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)/C=C\3/C(=O)NC4=CC=CC=C4N3
• Molecular Formula: C20H14N2O2
• Molecular Weight: 314.3 g/mol

Description

The compound with the identifier “(3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary but often involve controlled temperatures and pressures to optimize the reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

(3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and product formation.

Biology: Employed in biochemical assays to investigate its effects on biological systems.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of (3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3Z)-3-(2-naphthalen-2-yl-2-oxoethylidene)-1,4-dihydroquinoxalin-2-one include other indole derivatives and related chemical entities. These compounds may share structural similarities but can differ in their chemical properties and biological activities.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of chemical properties, which makes it particularly useful in certain scientific research applications. Its specific reactivity and interaction with molecular targets can provide insights that are not possible with other compounds .

Conclusion

This compound is a versatile compound with significant applications in various fields of scientific research. Its unique chemical properties and reactivity make it a valuable tool for studying chemical reactions, biological processes, and potential therapeutic effects.